1-Azido-2-ethoxyethane
Overview
Description
1-Azido-2-ethoxyethane is a chemical compound with the molecular formula C4H9N3O . It contains 16 bonds in total, including 7 non-H bonds, 2 multiple bonds, 4 rotatable bonds, 1 double bond, 1 triple bond, and 1 ether (aliphatic) .
Molecular Structure Analysis
The molecular structure of 1-Azido-2-ethoxyethane consists of 4 Carbon atoms, 9 Hydrogen atoms, 3 Nitrogen atoms, and 1 Oxygen atom . It has a total of 16 bonds, including 7 non-H bonds, 2 multiple bonds, 4 rotatable bonds, 1 double bond, 1 triple bond, and 1 ether (aliphatic) .
Chemical Reactions Analysis
1-Azido-2-ethoxyethane can participate in various chemical reactions. For example, it can undergo azide–alkene cycloaddition reactions to form a wide range of 1,2,3-triazolines . This reaction can be catalyzed by metals such as copper, ruthenium, iridium, or silver .
Physical And Chemical Properties Analysis
1-Azido-2-ethoxyethane is a liquid with a refractive index of n/D 1.4374 and a density of 0.99954 g/mL . Its empirical formula is C6H13N3O2, and it has a molecular weight of 159.19 .
Scientific Research Applications
1. Reactions with Nucleophilic Reagents
The chemistry of acetylenic ethers, including 1,1-diazido-1-ethoxyethane, a compound related to 1-azido-2-ethoxyethane, has been studied for its reactions with several nucleophilic reagents. These reactions are influenced by the strength of the nucleophiles and reaction temperature, leading to various side reactions and the formation of different compounds (Sinnema & Arens, 1957).
2. Interaction with Amines
Another study focused on the interaction of 1,1-diazido-1-ethoxyethane with amines, exploring the formation of substances like acetamidinium azide and N,N'-di-n-butylacetamidinium azide. The reaction varied with different amines, demonstrating the compound's utility in synthesizing a variety of azide derivatives (Sinnema & Arens, 2010).
3. Catalytic Activity in Epoxidation
A study on a copper(II) complex, including an azido derivative, found that it acted as an active catalyst in the epoxidation of cyclooctene. This suggests potential catalytic applications of azido derivatives, including those related to 1-azido-2-ethoxyethane, in various chemical reactions (Bera et al., 2010).
4. Synthesis of Energetic Azido Esters
Research on synthesizing energetic azido esters has shown the potential of using azido compounds in creating stable and high-energy materials. This could have applications in areas such as propellants and pyrotechnics (Pant et al., 2006).
5. Anodic Addition of Azide Radicals
Investigations into the anodic addition of azide radicals to olefins have provided insights into the electrochemical aspects of azide compounds. This research could have implications for organic synthesis and electrochemical applications (Plzak & Wendt, 1983).
properties
IUPAC Name |
1-azido-2-ethoxyethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N3O/c1-2-8-4-3-6-7-5/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFQQYZYHTUVNDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50501754 |
Source
|
| Record name | 1-Azido-2-ethoxyethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50501754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azido-2-ethoxyethane | |
CAS RN |
62634-47-3 |
Source
|
| Record name | 1-Azido-2-ethoxyethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50501754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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